N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide

• Molecular Formula: C18H20FN3O
• Molecular Weight: 313.4 g/mol
• IUPAC Name: N-(2-fluorophenyl)-4-(4-methylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O/c1-14-6-8-15(9-7-14)21-10-12-22(13-11-21)18(23)20-17-5-3-2-4-16(17)19/h2-9H,10-13H2,1H3,(H,20,23)
• InChI Key: AHLHMBRSQRMQML-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CCN(CC2)C(=O)NC3=CC=CC=C3F

Description

N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide, also known as MPFP, is a compound that belongs to the class of piperazine derivatives. It has been found to have potential applications in scientific research due to its pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide is not fully understood. However, it is believed to act as an agonist or antagonist at various receptors in the brain. It has been found to have activity at the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. It has also been found to have activity at the dopamine D2 receptor, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can have an impact on mood, anxiety, and stress. It has also been found to have activity as an acetylcholinesterase inhibitor, which can increase the levels of acetylcholine in the brain and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide for lab experiments is its potential as a ligand for various receptors. This makes it a useful tool for studying the function of these receptors and their role in various physiological and pathological processes. However, one of the limitations of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several potential future directions for the study of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide. One area of research could be the development of new drugs based on the pharmacological properties of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide. Another area of research could be the exploration of the role of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide in various neurological and psychiatric disorders. Additionally, further studies could be conducted to better understand the mechanism of action of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide and its effects on various receptors in the brain.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide involves the reaction of 2-fluoroaniline with 4-methylphenylpiperazine in the presence of a coupling agent such as N,N'-carbonyldiimidazole. The resulting intermediate is then treated with acetic anhydride to form the final product, N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide. The purity and yield of the product can be improved by using various purification techniques such as recrystallization and column chromatography.

Scientific Research Applications

N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide has been found to have potential applications in scientific research due to its pharmacological properties. It has been studied as a potential ligand for various receptors such as the serotonin 5-HT1A receptor and the dopamine D2 receptor. It has also been found to have activity as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. These properties make N-(2-fluorophenyl)-4-(4-methylphenyl)-1-piperazinecarboxamide a potential candidate for the development of new drugs for the treatment of various neurological and psychiatric disorders.